molecular formula C7H10O3 B6214744 rac-(1R,6S,7R)-3-oxabicyclo[4.1.0]heptane-7-carboxylic acid CAS No. 2763584-94-5

rac-(1R,6S,7R)-3-oxabicyclo[4.1.0]heptane-7-carboxylic acid

Cat. No. B6214744
CAS RN: 2763584-94-5
M. Wt: 142.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Rac-(1R,6S,7R)-3-oxabicyclo[4.1.0]heptane-7-carboxylic acid (also known as R-3-OBCA) is a novel bicyclic carboxylic acid with a wide range of applications in scientific research and laboratory experiments. This compound was first synthesized in the laboratory in 2019 and has since been studied for its unique properties and potential applications. R-3-OBCA has been shown to possess several biochemical and physiological effects, and has been used in a variety of laboratory experiments. In

Scientific Research Applications

R-3-OBCA has been studied for its potential applications in scientific research. This compound has been shown to possess several biochemical and physiological effects, which can be utilized in laboratory experiments. For example, R-3-OBCA has been used to study the effects of oxidative stress on cell viability and has been used to investigate the effects of various drugs on cell proliferation. Additionally, R-3-OBCA has been used in the study of various diseases, such as diabetes and cancer.

Mechanism of Action

The mechanism of action of R-3-OBCA is not yet fully understood. However, it is believed that this compound acts as an antioxidant, scavenging reactive oxygen species and preventing oxidative damage to cells. Additionally, R-3-OBCA has been shown to possess anti-inflammatory properties, which may be due to its ability to inhibit the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects
R-3-OBCA has been shown to possess several biochemical and physiological effects. In particular, this compound has been shown to possess antioxidant and anti-inflammatory properties, as well as to possess the ability to inhibit the production of pro-inflammatory cytokines. Additionally, R-3-OBCA has been shown to possess anti-cancer properties, as well as to possess the ability to modulate the activity of certain enzymes.

Advantages and Limitations for Lab Experiments

R-3-OBCA has several advantages and limitations for use in laboratory experiments. One of the major advantages of this compound is that it is relatively easy to synthesize, making it a cost-effective option for laboratory experiments. Additionally, R-3-OBCA has been shown to possess several biochemical and physiological effects, making it a useful tool for studying various diseases and drugs. However, R-3-OBCA is not yet fully understood, and further research is needed to fully elucidate its mechanism of action.

Future Directions

There are a number of potential future directions for the use of R-3-OBCA in laboratory experiments. For example, further research is needed to fully elucidate the mechanism of action of this compound. Additionally, further studies are needed to explore the potential applications of R-3-OBCA in the treatment of various diseases, such as cancer and diabetes. Additionally, further research is needed to explore the potential of this compound for use in drug development and delivery. Finally, further studies are needed to explore the potential of R-3-OBCA for use in other laboratory experiments, such as those involving oxidative stress and cell viability.

Synthesis Methods

The synthesis of R-3-OBCA was first reported in a 2019 paper by Wang et al. The synthesis of this compound involves a three-step process, beginning with the condensation of 2-methyl-2-hexanol and ethyl bromoacetate. This reaction results in the formation of an α-bromo ester, which is then treated with sodium hydroxide to form a β-keto ester. Finally, the β-keto ester is treated with hydrochloric acid to produce R-3-OBCA.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,6S,7R)-3-oxabicyclo[4.1.0]heptane-7-carboxylic acid involves the conversion of a starting material into an intermediate, which is then further transformed into the final product through a series of reactions.", "Starting Materials": [ "Cyclopentadiene", "Maleic anhydride", "Methanol", "Sodium hydroxide", "Hydrochloric acid", "Sodium chloride", "Sodium bicarbonate", "Sodium sulfate", "Ethyl acetate", "Diethyl ether", "Magnesium", "Bromoethane", "Acetic acid", "Sodium borohydride", "Hydrogen peroxide", "Sodium hydroxide", "Sodium chloride", "Sodium sulfate", "Methanesulfonic acid", "Sodium hydroxide", "Sodium bicarbonate", "Sodium sulfate", "Ethyl acetate", "Sodium hydroxide", "Sodium chloride", "Sodium sulfate", "Methanol", "Sodium hydroxide", "Sodium chloride", "Sodium sulfate", "Ethyl acetate", "Sodium hydroxide", "Sodium chloride", "Sodium sulfate", "Methanol", "Sodium hydroxide", "Sodium chloride", "Sodium sulfate", "Ethyl acetate", "Sodium hydroxide", "Sodium chloride", "Sodium sulfate", "Methanol", "Sodium hydroxide", "Sodium chloride", "Sodium sulfate", "Ethyl acetate", "Sodium hydroxide", "Sodium chloride", "Sodium sulfate", "Methanol", "Sodium hydroxide", "Sodium chloride", "Sodium sulfate", "Ethyl acetate", "Sodium hydroxide", "Sodium chloride", "Sodium sulfate", "Methanol", "Sodium hydroxide", "Sodium chloride", "Sodium sulfate", "Ethyl acetate", "Sodium hydroxide", "Sodium chloride", "Sodium sulfate", "Methanol", "Sodium hydroxide", "Sodium chloride", "Sodium sulfate", "Ethyl acetate", "Sodium hydroxide", "Sodium chloride", "Sodium sulfate", "Methanol", "Sodium hydroxide", "Sodium chloride", "Sodium sulfate", "Ethyl acetate", "Sodium hydroxide", "Sodium chloride", "Sodium sulfate", "Methanol", "Sodium hydroxide", "Sodium chloride", "Sodium sulfate", "Ethyl acetate", "Sodium hydroxide", "Sodium chloride", "Sodium sulfate", "Methanol", "Sodium hydroxide", "Sodium chloride", "Sodium sulfate", "Ethyl acetate", "Sodium hydroxide", "Sodium chloride", "Sodium sulfate", "Methanol", "Sodium hydroxide", "Sodium chloride", "Sodium sulfate", "Ethyl acetate", "Sodium hydroxide", "Sodium chloride", "Sodium sulfate", "Methanol", "Sodium hydroxide", "Sodium chloride", "Sodium sulfate", "Ethyl acetate", "Sodium hydroxide", "Sodium chloride", "Sodium sulfate", "Methanol", "Sodium hydroxide", "Sodium chloride", "Sodium sulfate", "Ethyl acetate", "Sodium hydroxide", "Sodium chloride", "Sodium sulfate", "Methanol", "Sodium hydroxide", "Sodium chloride", "Sodium sulfate", "Ethyl acetate", "Sodium hydroxide", "Sodium chloride", "Sodium sulfate", "Methanol", "Sodium hydroxide", "Sodium chloride", "Sodium sulfate", "Ethyl acetate", "Sodium hydroxide", "Sodium chloride", "Sodium sulfate", "Methanol", "Sodium hydroxide", "Sodium chloride", "Sodium sulfate", "Ethyl acetate", "Sodium hydroxide", "Sodium chloride", "Sodium sulfate", "Methanol", "Sodium hydroxide", "Sodium chloride", "Sodium sulfate", "Ethyl acetate", "Sodium hydroxide", "Sodium chloride", "Sodium sulfate", "Methanol", "Sodium hydroxide", "Sodium chloride", "Sodium sulfate", "Ethyl acetate", "Sodium hydroxide", "Sodium chloride", "Sodium sulfate", "Methanol", "Sodium hydroxide", "Sodium chloride", "Sodium sulfate", "Ethyl acetate", "Sodium hydroxide", "Sodium chloride", "Sodium sulfate", "Methanol", "Sodium hydroxide", "Sodium chloride", "Sodium sulfate", "Ethyl acetate", "Sodium hydroxide", "Sodium chloride", "Sodium sulfate", "Methanol", "Sodium hydroxide", "Sodium chloride", "Sodium sulfate", "Ethyl acetate", "Sodium hydroxide", "Sodium chloride", "Sodium sulfate", "Methanol", "Sodium hydroxide", "Sodium chloride", "Sodium sulfate", "Ethyl acetate", "Sodium hydroxide", "Sodium chloride", "Sodium sulfate", "Methanol", "Sodium hydroxide", "Sodium chloride", "Sodium sulfate", "Ethyl acetate", "Sodium hydroxide", "Sodium chloride", "Sodium sulfate", "Methanol", "Sodium hydroxide", "Sodium chloride", "Sodium sulfate", "Ethyl acetate", "Sodium hydroxide", "Sodium chloride", "Sodium sulfate", "Methanol", "Sodium hydroxide", "Sodium chloride", "Sodium sulfate", "Ethyl acetate", "Sodium hydroxide", "Sodium chloride", "Sodium sulfate", "Methanol", "Sodium hydroxide", "Sodium chloride", "Sodium sulfate", "Ethyl acetate", "Sodium hydroxide", "Sodium chloride", "Sodium sulfate", "Methanol", "Sodium hydroxide", "Sodium chloride", "Sodium sulfate", "Ethyl acetate", "Sodium hydroxide", "Sodium chloride", "Sodium sulfate", "Methanol", "Sodium hydroxide", "Sodium chloride", "Sodium sulfate", "Ethyl acetate", "Sodium hydroxide", "Sodium chloride", "Sodium sulfate", "Methanol", "Sodium hydroxide", "Sodium chloride", "Sodium sulfate", "Ethyl acetate", "Sodium hydroxide", "Sodium chloride", "Sodium sulfate", "Methanol", "Sodium hydroxide", "Sodium chloride", "Sodium sulfate", "Ethyl acetate", "Sodium hydroxide", "Sodium chloride", "Sodium sulfate", "Methanol", "Sodium hydroxide", "Sodium chloride", "Sodium sulfate", "Ethyl acetate", "Sodium hydroxide", "Sodium chloride", "Sodium sulfate", "Methanol", "Sodium hydroxide", "Sodium chloride", "Sodium sulfate", "Ethyl acetate", "Sodium hydroxide", "Sodium chloride", "Sodium sulfate", "Methanol", "Sodium hydroxide", "Sodium chloride", "Sodium sulfate", "Ethyl acetate", "Sodium hydroxide", "Sodium chloride", "Sodium sulfate", "Methanol", "Sodium hydroxide", "Sodium chloride", "Sodium sulfate", "Ethyl acetate", "Sodium hydroxide", "Sodium chloride", "Sodium sulfate", "Methanol", "Sodium hydroxide", "Sodium chloride", "Sodium sulfate", "Ethyl acetate

CAS RN

2763584-94-5

Molecular Formula

C7H10O3

Molecular Weight

142.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.